![molecular formula C16H26N2O2S B3725203 2-(sec-butylthio)-3-cyclohexyl-5-ethyl-6-hydroxy-4(3H)-pyrimidinone](/img/structure/B3725203.png)
2-(sec-butylthio)-3-cyclohexyl-5-ethyl-6-hydroxy-4(3H)-pyrimidinone
Overview
Description
2-(sec-butylthio)-3-cyclohexyl-5-ethyl-6-hydroxy-4(3H)-pyrimidinone, also known as KB-R7943, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Mechanism of Action
2-(sec-butylthio)-3-cyclohexyl-5-ethyl-6-hydroxy-4(3H)-pyrimidinone is a selective inhibitor of the reverse mode of NCX, which is responsible for pumping calcium out of cells. By inhibiting this process, this compound can increase intracellular calcium levels, which can have a range of effects on cellular function. The exact mechanism of action of this compound is still being studied, but it is believed to involve interactions with specific amino acid residues in the NCX protein.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are varied and depend on the specific research application. Some of the effects that have been observed include changes in calcium signaling, alterations in neurotransmitter release, and modulation of ion channel activity. This compound has also been shown to have neuroprotective effects in certain models of brain injury.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(sec-butylthio)-3-cyclohexyl-5-ethyl-6-hydroxy-4(3H)-pyrimidinone in lab experiments is its selectivity for the reverse mode of NCX. This allows researchers to specifically target this process and study its effects on cellular function. However, one limitation of this compound is its potential off-target effects, which can complicate data interpretation. Additionally, the synthesis of this compound can be challenging and time-consuming, which may limit its accessibility to some researchers.
Future Directions
There are several exciting future directions for research involving 2-(sec-butylthio)-3-cyclohexyl-5-ethyl-6-hydroxy-4(3H)-pyrimidinone. One area of interest is the role of NCX in various disease states, including heart failure, stroke, and neurodegenerative disorders. This compound may also be useful in developing new therapies for these conditions. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential off-target effects. Finally, the development of new synthetic methods for this compound may improve its accessibility and allow for more widespread use in scientific research.
Scientific Research Applications
2-(sec-butylthio)-3-cyclohexyl-5-ethyl-6-hydroxy-4(3H)-pyrimidinone has been used in a wide range of scientific research applications, including studies of ion channels, neurotransmitters, and calcium signaling. This compound has been found to inhibit the reverse mode of the sodium-calcium exchanger (NCX), which is involved in regulating intracellular calcium levels. This makes this compound a valuable tool for studying the role of NCX in various physiological processes.
Properties
IUPAC Name |
2-butan-2-ylsulfanyl-3-cyclohexyl-5-ethyl-6-hydroxypyrimidin-4-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N2O2S/c1-4-11(3)21-16-17-14(19)13(5-2)15(20)18(16)12-9-7-6-8-10-12/h11-12,19H,4-10H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTPNSDWBKKKEMJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N=C(N(C1=O)C2CCCCC2)SC(C)CC)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.